Cas no 2066-20-8 (Keto-3 olid-18,20S pregnadien-4,6)

• Product Name: Keto-3 olid-18,20S pregnadien-4,6
• CAS No: 2066-20-8
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 2067574
• Update Time: 2025-04-07

Keto-3 olid-18,20S pregnadien-4,6 Chemical and Physical Properties

Names and Identifiers

• Keto-3 olid-18,20S pregnadien-4,6
• Pregna-4,6-dien-18-oic acid, 20-hydroxy-3-oxo-, γ-lactone, (2OR)- (8CI)
• Pregna-4,6-dien-18-oic acid, 20-hydroxy-3-oxo-, γ-lactone, (2OR)-

• Inchi： 1S/C21H26O3/c1-12-16-5-6-18-15-4-3-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)19(23)24-12/h3-4,11-12,15-18H,5-10H2,1-2H3/t12-,15-,16-,17+,18+,20+,21+/m1/s1
• InChI Key： DPEMEBIQNFZDCA-SXFNIAFXSA-N
• SMILES： O=C1O[C@@H]([C@@]2([H])CC[C@@]3([H])[C@]4([H])C=CC5=CC(CC[C@@]5([C@@]4([H])CC[C@@]321)C)=O)C

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Melting Point: 205-206 °C
• Boiling Point: 537.7±50.0 °C(Predicted)